Cas no 286-63-5 (9-Thiabicyclo[6.1.0]nonane)

• Product Name: 9-Thiabicyclo[6.1.0]nonane
• CAS No: 286-63-5
• MF: C₈H₁₄S
• MW: 142.261761188507
• CID: 269346
• PubChem ID: 548938
• Update Time: 2025-04-19

9-Thiabicyclo[6.1.0]nonane Chemical and Physical Properties

Names and Identifiers

• 9-Thiabicyclo[6.1.0]nonane
• Cyclooctane,1,2-epithio-
• Cyclooctene episulfide
• Cyclooctene, sulfide
• 286-63-5
• DTXSID80951268
• XBGDHPDWTHUXFN-UHFFFAOYSA-N
• Cyclooctane, 1,2-epithio-
• SCHEMBL3075445

• Inchi： 1S/C8H14S/c1-2-4-6-8-7(9-8)5-3-1/h7-8H,1-6H2
• InChI Key： XBGDHPDWTHUXFN-UHFFFAOYSA-N
• SMILES： S1C2CCCCCCC12

Computed Properties

• Exact Mass: 142.08172
• Monoisotopic Mass: 142.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes